Cas no 6214-59-1 (3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid)

• Product Name: 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
• CAS No: 6214-59-1
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 4073157
• PubChem ID: 1519563
• Update Time: 2025-08-04

3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepropanoic acid, 3,4-dihydro-5-methyl-2,4-dioxo-
• 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
• SCHEMBL2153004
• STK581371
• STL570471
• 3-(1-Thyminyl)-propanoic acid
• 3-(5-methyl-2,4-dioxopyrimidin-1-yl)propanoic acid
• HBKRWYGZVMKRGZ-UHFFFAOYSA-N
• 6214-59-1
• 3-(1-Thyminyl)propanoic Acid
• AKOS005504966
• 3-(Thymine-1-yl)propionic acid
• 3-(4-hydroxy-5-methyl-2-oxopyrimidin-1(2H)-yl)propanoic acid
• ChemDiv3_014944
• starbld0038575
• Thymine PropOic
• F2158-1719
• Thymine propanoic acid
• AKOS001717389
• HMS1515H06

• Inchi： 1S/C8H10N2O4/c1-5-4-10(3-2-6(11)12)8(14)9-7(5)13/h4H,2-3H2,1H3,(H,11,12)(H,9,13,14)
• InChI Key： HBKRWYGZVMKRGZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC(O)=O)C=C(C)C(=O)N1

Computed Properties

• Exact Mass: 198.06405680Da
• Monoisotopic Mass: 198.06405680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.7Ų

Additional information on 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid

Introduction to 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid (CAS No. 6214-59-1)

3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid, identified by the chemical abstracts service number CAS No. 6214-59-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrimidine core modified with a methyl group and a carboxylic acid moiety, making it a versatile intermediate in the synthesis of more complex molecules.

The pyrimidine scaffold is a fundamental motif in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. The presence of the 5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl substituent introduces unique electronic and steric properties that can influence both the reactivity and the biological interactions of the molecule. This structural feature has been explored in various research studies aiming to develop novel therapeutic agents.

In recent years, there has been growing interest in 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid as a building block for drug discovery. Its ability to serve as a precursor for more complex pharmacophores has made it valuable in synthetic chemistry. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

One of the most compelling aspects of CAS No. 6214-59-1 is its role in the development of pyrimidine-based drugs. Pyrimidine derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer properties. The structural modifications present in 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid allow for fine-tuning of these properties, enabling the design of molecules with enhanced selectivity and potency.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies have demonstrated that the methyl group and the carboxylic acid moiety can interact with specific residues in target proteins, influencing binding affinity and pharmacokinetic profiles. These insights have guided the optimization of lead compounds derived from CAS No. 6214-59-1, leading to more effective therapeutic candidates.

The synthesis of 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful control of reaction conditions to ensure high yields and purity. However, recent innovations in catalytic chemistry have provided more efficient routes to this compound, reducing both cost and environmental impact.

One particularly notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. By incorporating the pyrimidine core into kinase inhibitors derived from CAS No. 6214-59-1, researchers have been able to develop molecules that selectively inhibit aberrant signaling pathways without affecting normal cellular processes.

The versatility of 3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored as a component in materials science applications, where its unique structural features contribute to the development of novel polymers and coatings with enhanced thermal stability and mechanical strength.

As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow. The ongoing development of innovative synthetic methodologies will further facilitate access to derivatives of CAS No. 6214-59-1, expanding its utility across multiple disciplines.

In conclusion,3-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid (CAS No. 6214-59-1) represents a fascinating compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel therapeutics and advanced materials.